Cas no 2680743-46-6 (2-{(benzyloxy)carbonyl(cyclohexyl)amino}-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonyl(cyclohexyl)amino}-1,3-thiazole-4-carboxylic acid
• CAS No: 2680743-46-6
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5622620
• PubChem ID: 165924784
• Update Time: 2025-06-08

2-{(benzyloxy)carbonyl(cyclohexyl)amino}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](cyclohexyl)amino}-1,3-thiazole-4-carboxylic acid
• 2680743-46-6
• EN300-28299822
• 2-{(benzyloxy)carbonyl(cyclohexyl)amino}-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C18H20N2O4S/c21-16(22)15-12-25-17(19-15)20(14-9-5-2-6-10-14)18(23)24-11-13-7-3-1-4-8-13/h1,3-4,7-8,12,14H,2,5-6,9-11H2,(H,21,22)
• InChI Key： FCNYWTPHLDTYIA-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1N(C(=O)OCC1C=CC=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 108Ų

Additional information on 2-{(benzyloxy)carbonyl(cyclohexyl)amino}-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 2-{(benzyloxy)carbonyl(cyclohexyl)amino}-1,3-thiazole-4-carboxylic acid (CAS No. 2680743-46-6)

2-{(benzyloxy)carbonyl(cyclohexyl)amino}-1,3-thiazole-4-carboxylic acid (CAS No. 2680743-46-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both a benzyloxycarbonyl group and a cyclohexyl moiety in its structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The thiazole core of this compound is particularly noteworthy, as it is a common motif in many biologically active molecules. Thiazoles are known for their roles in antibiotics, antivirals, and anti-inflammatory agents. The incorporation of a carboxylic acid functional group further enhances its reactivity, allowing for easy derivatization and conjugation with other molecules. Researchers are increasingly interested in this compound for its potential to serve as a building block in the development of novel therapeutic agents, especially in the context of targeted drug delivery and precision medicine.

In recent years, the demand for custom synthesis and high-purity intermediates like 2-{(benzyloxy)carbonyl(cyclohexyl)amino}-1,3-thiazole-4-carboxylic acid has surged, driven by advancements in combinatorial chemistry and high-throughput screening. These techniques rely heavily on the availability of structurally diverse compounds to identify new drug candidates. The compound's CAS No. 2680743-46-6 is often searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its potential applications in peptide synthesis and protease inhibition have made it a subject of interest in the field of biocatalysis.

Another area where this compound is gaining traction is in the development of small-molecule inhibitors. With the rise of personalized medicine, there is a growing need for compounds that can selectively target specific enzymes or pathways. The cyclohexyl and benzyloxycarbonyl groups in 2-{(benzyloxy)carbonyl(cyclohexyl)amino}-1,3-thiazole-4-carboxylic acid provide steric and electronic properties that can be fine-tuned to enhance binding affinity and selectivity. This makes it a promising candidate for the design of enzyme inhibitors and receptor modulators.

From a synthetic chemistry perspective, the compound's versatility is further highlighted by its compatibility with various cross-coupling reactions and click chemistry protocols. These methodologies are widely used in medicinal chemistry to rapidly assemble complex molecules. The carboxylic acid group, in particular, allows for easy conjugation with amines or alcohols, enabling the creation of amides or esters, respectively. Such transformations are crucial for optimizing the pharmacokinetic properties of drug candidates, including their solubility and bioavailability.

Environmental and green chemistry considerations are also shaping the way researchers approach the synthesis and application of compounds like 2-{(benzyloxy)carbonyl(cyclohexyl)amino}-1,3-thiazole-4-carboxylic acid. There is a growing emphasis on sustainable synthesis methods that minimize waste and reduce the use of hazardous reagents. This compound's potential to be synthesized via catalytic processes or biocatalytic routes aligns well with these trends, making it a topic of interest in green pharmaceutical manufacturing.

In summary, 2-{(benzyloxy)carbonyl(cyclohexyl)amino}-1,3-thiazole-4-carboxylic acid (CAS No. 2680743-46-6) is a multifaceted compound with broad applications in drug discovery, peptide chemistry, and enzyme inhibition. Its structural features, combined with the growing demand for high-purity intermediates and sustainable synthesis methods, position it as a valuable asset in modern pharmaceutical research. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.